Cas no 136476-38-5 (1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate)

• Product Name: 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate
• CAS No: 136476-38-5
• MF: C₇H₁₄O₆S₂
• MW: 258.312460422516
• MDL: MFCD22123703
• CID: 2111474
• PubChem ID: 14947996
• Update Time: 2025-06-09

1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate
• cyclopropane-1,1-diylbis(methylene) dimethanesulfonate
• AJCCFESSOMSUKC-UHFFFAOYSA-N
• AB89690
• 1,1-Cyclopropanedimethanol dimethanesulfonate
• 136476-38-5
• [1-(methylsulfonyloxymethyl)cyclopropyl]methyl methanesulfonate
• {1-[(methanesulfonyloxy)methyl]cyclopropyl}methyl methanesulfonate
• DA-30476
• CYCLOPROPANE-1,1-DIYLBIS(METHYLENE)DIMETHANESULFONATE
• CS-0445443
• 1,1-Bis(mesyloxymethyl)cyclopropane
• EN300-7433641
• SCHEMBL323068

• MDL： MFCD22123703
• Inchi： 1S/C7H14O6S2/c1-14(8,9)12-5-7(3-4-7)6-13-15(2,10)11/h3-6H2,1-2H3
• InChI Key： AJCCFESSOMSUKC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1(COS(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 258.02318051Da
• Monoisotopic Mass: 258.02318051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 104Ų

1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate Security Information

• Storage Condition：(BD449526)

Additional information on 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate

1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate (CAS No. 136476-38-5): A Comprehensive Overview

1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate (CAS No. 136476-38-5) is a versatile compound with significant applications in various fields of chemistry and pharmaceutical sciences. This compound, characterized by its unique structural features and chemical properties, has garnered considerable attention in recent years due to its potential in drug development and other advanced applications.

The molecular structure of 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate consists of a cyclopropane ring with two methanol groups and two methanesulfonate groups attached at the 1,1 positions. This configuration imparts the compound with distinct reactivity and solubility properties, making it an attractive candidate for a wide range of chemical reactions and formulations.

In the realm of pharmaceutical research, 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate has shown promise as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The methanesulfonate groups contribute to the compound's ability to cross cell membranes efficiently, enhancing its bioavailability and therapeutic efficacy.

Beyond its pharmaceutical applications, 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate has also found use in materials science and organic synthesis. Its unique structure makes it a valuable building block for the creation of advanced polymers and functional materials. Researchers at the University of California, Berkeley, have reported the use of this compound in the synthesis of conductive polymers with enhanced mechanical properties. These materials have potential applications in electronics, energy storage, and biomedical devices.

The synthesis of 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate involves a series of well-defined chemical reactions. One common approach is to start with cyclopropane derivatives and introduce the methanol and methanesulfonate groups through selective functionalization steps. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

In terms of safety and handling, 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate should be managed with care to ensure compliance with standard laboratory practices. It is important to store the compound in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used when handling this substance to minimize exposure risks.

The market demand for 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate is expected to grow steadily due to its diverse applications and increasing research interest. Key players in the chemical industry are investing in R&D to develop new formulations and improve production processes. This trend is likely to drive further innovation and expand the commercial potential of this compound.

In conclusion, 1,1-Cyclopropanedimethanol 1,1-dimethanesulfonate (CAS No. 136476-38-5) is a multifaceted compound with significant implications for pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it an invaluable resource for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize synthesis methods, the future prospects for this compound appear promising.